Cas no 2393-58-0 (a-Muricholic Acid)

a-Muricholic Acid is a secondary bile acid and a hydroxylated derivative of cholic acid, primarily found in rodents and humans as a minor bile acid. It exhibits unique stereochemistry with hydroxyl groups at the 3α, 6β, and 7α positions, distinguishing it from β-muricholic acid. This compound plays a role in lipid metabolism, acting as a signaling molecule through the farnesoid X receptor (FXR) and TGR5 receptor pathways. Its hydrophilic nature contributes to reduced cytotoxicity compared to primary bile acids. a-Muricholic Acid is valuable in research on bile acid physiology, metabolic disorders, and gut microbiota interactions due to its distinct biochemical properties and regulatory functions.
a-Muricholic Acid structure
a-Muricholic Acid structure
Product Name:a-Muricholic Acid
CAS No:2393-58-0
MF:C24H40O5
MW:408.5714
MDL:MFCD00271402
CID:272979
PubChem ID:5283852
Update Time:2025-05-19

a-Muricholic Acid Chemical and Physical Properties

Names and Identifiers

    • Cholan-24-oic acid,3,6,7-trihydroxy-, (3a,5b,6b,7a)-
    • α-Muricholic Acid
    • (3α,5β,6β,7α)-3,6,7-Trihydroxycholan-24-oic acid
    • α-Muricholate
    • (4R)-4-[(3R,5R,6S,7S,8S,9S,10R,13R,14S,17R)-3,6,7-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
    • a-Muricholic acid
    • a-Muricholate
    • CHEBI:81243
    • NS00074070
    • C17647
    • 5 beta -Cholanic acid-3 alpha ,6 beta ,7 alpha -triol
    • (3a,5b,6b,7a)-3,6,7-trihydroxy-Cholan-24-oic acid
    • 5b-Cholanic acid-3a,6b,7a-triol
    • LMST04010066
    • Cholan-24-oic acid, 3,6,7-trihydroxy-, (3alpha,5beta,6beta,7alpha)-
    • 2393-58-0
    • G12564
    • 3a,6b,7a-trihydroxy-5b-Cholanate
    • 3a,6b,7a-Trihydroxy-5b-cholan-24-oate
    • Q27155185
    • DTXSID101316249
    • J-015284
    • 5beta-Cholanic acid-3alpha,6beta,7alpha-triol
    • CS-0086184
    • alpha-MCA
    • MS-27030
    • 3a,6b,7a-trihydroxy-5b-Cholanic acid
    • HY-115433
    • (3alpha,5beta,6beta,7alpha)-3,6,7-trihydroxycholan-24-oic acid
    • 3alpha,6beta,7alpha-Trihydroxy-5beta-cholan-24-oic Acid
    • SCHEMBL20204265
    • I+/--Muricholic acid
    • AKOS040744397
    • alpha-Muricholic acid
    • 3a,6b,7a-Trihydroxy-5b-cholan-24-oic acid
    • a-Muricholic Acid
    • MDL: MFCD00271402
    • Inchi: InChI=1S/C24H40O5/c1-13(4-7-19(26)27)15-5-6-16-20-17(9-11-23(15,16)2)24(3)10-8-14(25)12-18(24)21(28)22(20)29/h13-18,20-22,25,28-29H,4-12H2,1-3H3,(H,26,27)/t13-,14-,15-,16+,17+,18+,20+,21+,22+,23-,24-/m1/s1
    • InChI Key: DKPMWHFRUGMUKF-GDYCBZMLSA-N
    • SMILES: O[C@@H]1[C@H]([C@]2([H])C[C@@H](CC[C@]2(C)[C@@]2([H])CC[C@]3(C)[C@@]([H])([C@H](C)CCC(O)=O)CC[C@@]3([H])[C@@]21[H])O)O

Computed Properties

  • Exact Mass: 408.2877
  • Monoisotopic Mass: 408.287574
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 637
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.184
  • Boiling Point: 565.7°Cat760mmHg
  • Flash Point: 310°C
  • Refractive Index: 1.558
  • PSA: 97.99

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a-Muricholic Acid Related Literature

Additional information on a-Muricholic Acid

Introduction to a-Muricholic Acid (CAS No. 2393-58-0)

a-Muricholic Acid, with the chemical formula C24H40O5, is a naturally occurring bile acid that plays a crucial role in various physiological processes. Its CAS number, CAS No. 2393-58-0, uniquely identifies it in the chemical and pharmaceutical industries. This bile acid is primarily synthesized in the liver and is an important component of bile, which aids in the digestion and absorption of dietary fats. The unique structure of a-Muricholic Acid makes it a subject of extensive research in both academic and industrial settings.

The structure of a-Muricholic Acid consists of a hydrophobic steroid backbone with hydroxyl groups at specific positions, which contribute to its solubility and biological activity. This characteristic structure allows it to interact with various biological targets, making it a promising candidate for therapeutic applications. Recent studies have highlighted the multifaceted roles of a-Muricholic Acid in maintaining gut health, modulating immune responses, and even influencing metabolic processes.

In recent years, research on a-Muricholic Acid has intensified, particularly in the context of its potential applications in drug development and disease treatment. One of the most significant areas of research is its role in cholesterol metabolism. Studies have shown that a-Muricholic Acid can enhance the excretion of cholesterol from the body, thereby potentially reducing the risk of cardiovascular diseases. This mechanism has sparked interest in developing a-Muricholic Acid-based therapies for conditions related to high cholesterol levels.

Another area where a-Muricholic Acid has shown promise is in the treatment of liver diseases. Chronic liver diseases, such as non-alcoholic fatty liver disease (NAFLD) and hepatitis C, have been associated with altered bile acid profiles. Research indicates that supplementing with a-Muricholic Acid can help restore normal bile acid composition and mitigate liver damage. Clinical trials are ongoing to evaluate the efficacy of a-Muricholic Acid in improving liver function and reducing inflammation.

The antimicrobial properties of a-Muricholic Acid have also been explored recently. Studies have demonstrated that a-Muricholic Acid can inhibit the growth of certain bacteria and fungi by disrupting their cell membranes. This finding opens up possibilities for developing novel antimicrobial agents based on natural bile acids like a-Muricholic Acid. Such agents could be particularly valuable in addressing antibiotic-resistant infections.

In addition to its biological activities, a-Muricholic Acid has been studied for its potential role in modulating immune responses. Research suggests that bile acids, including a-Muricholic Acid, can influence immune cell function and regulate inflammatory processes. This immunomodulatory effect has implications for developing treatments for autoimmune diseases and chronic inflammation.

The synthesis and production of a-Muricholic Acid have also seen advancements, particularly with the development of more efficient synthetic routes. These advancements have made it possible to produce larger quantities of pure-grade a-Muricholic Acid, which is essential for both research and commercial applications. Companies specializing in fine chemicals have been investing in optimizing production processes to meet the growing demand for high-purity a-Murichotic Acid.

The future prospects for research on a-Murichotic acid CAS No 2393-58-0 a Murichotic acid CAS No 2393-58-0 muric acid CAS number 2393-58-0 CAS 2393-58-0 muric acid CAS number 2393-58-0 > are promising, with researchers exploring its potential applications in personalized medicine and targeted therapies. The unique properties of this bile acid make it an attractive candidate for developing innovative treatments that address specific disease mechanisms.

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